3-methyl-4-(3-oxocyclopentyl)Benzoic acid

• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 3-methyl-4-(3-oxocyclopentyl)benzoic acid
• InChI: InChI=1S/C13H14O3/c1-8-6-10(13(15)16)3-5-12(8)9-2-4-11(14)7-9/h3,5-6,9H,2,4,7H2,1H3,(H,15,16)
• InChI Key: WRPIKNLPMAIUHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2CCC(=O)C2

Description

3-Methyl-4-(3-oxocyclopentyl)benzoic acid is a chemical compound characterized by a benzene ring substituted with a methyl group and a 3-oxocyclopentyl group at the 4-position. This compound is of interest in various scientific and industrial applications due to its unique structure and reactivity.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis typically begins with 3-oxocyclopentanone and 4-methylbenzoic acid as starting materials.

• Reaction Steps:

  • The 3-oxocyclopentanone undergoes a Friedel-Crafts acylation reaction with 4-methylbenzoic acid in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

  • The reaction mixture is then subjected to hydrolysis to yield 3-methyl-4-(3-oxocyclopentyl)benzoic acid.

• Purification: The product is purified through recrystallization from an appropriate solvent, such as ethanol or water.

Industrial Production Methods:

• Batch Production: The compound is produced in batches using large-scale reactors equipped with efficient cooling systems to control the exothermic reaction.

• Continuous Flow Production: Advanced methods involve continuous flow reactors that allow for better control of reaction parameters and improved safety.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.

• Reduction: Reduction reactions can convert the ketone group in the cyclopentyl ring to a hydroxyl group.

• Substitution: Electrophilic substitution reactions can occur at the benzene ring, introducing different functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromic acid (H2CrO4).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

• Substitution: Electrophilic substitution reactions typically use strong acids like sulfuric acid (H2SO4) or nitric acid (HNO3).

Major Products Formed:

• Oxidation Products: Carboxylic acids and ketones.

• Reduction Products: Alcohols.

• Substitution Products: Nitrobenzoic acids, halobenzoic acids, etc.

Scientific Research Applications

3-Methyl-4-(3-oxocyclopentyl)benzoic acid has diverse applications in scientific research:

• Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

• Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

• Medicine: Studied for its pharmacological effects and potential use in drug development.

• Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The compound exerts its effects through specific molecular targets and pathways:

• Molecular Targets: The compound interacts with enzymes and receptors involved in biological processes.

• Pathways: It may modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

• 4-Methylbenzoic Acid: Similar structure but lacks the 3-oxocyclopentyl group.

• 3-Oxocyclopentanone: Contains the 3-oxocyclopentyl group but lacks the benzene ring.

• Benzoic Acid Derivatives: Various derivatives with different substituents on the benzene ring.

Uniqueness: 3-Methyl-4-(3-oxocyclopentyl)benzoic acid is unique due to its combination of the methyl group and the 3-oxocyclopentyl group, which imparts distinct chemical and biological properties compared to its similar compounds.

This comprehensive overview highlights the significance of 3-Methyl-4-(3-oxocyclopentyl)benzoic acid in various fields and its potential for future applications